Cas no 821777-54-2 (Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-)

Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- structure
821777-54-2 structure
Product Name:Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
CAS No:821777-54-2
MF:C9H6BrF6N
MW:322.045062541962
CID:697222
PubChem ID:58668769
Update Time:2025-04-19

Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)aniline
    • Benzenamine, 4-bromo-N-(2,2,2-trifluoroethyl)-3-(trifluoromethyl)-
    • 821777-54-2
    • SCHEMBL5653107
    • AKOS014182783
    • DTXSID70729635
    • Inchi: 1S/C9H6BrF6N/c10-7-2-1-5(17-4-8(11,12)13)3-6(7)9(14,15)16/h1-3,17H,4H2
    • InChI Key: AQKMRHHWLXMZIH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C(F)(F)F)NCC(F)(F)F

Computed Properties

  • Exact Mass: 320.95878g/mol
  • Monoisotopic Mass: 320.95878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12Ų

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